Cas no 84-87-7 (4-hydroxynaphthalene-1-sulfonic acid)

4-hydroxynaphthalene-1-sulfonic acid Properties

Names and Identifiers

• 4-hydroxynaphthalene-1-sulphonic acid
• 1-naphthol-4-sulfonic acid
• 1-Naphthalenesulfonicacid,4-hydroxy-
• 4-hydroxy-1-naphthalenesulfonicaci
• Nevileandwinther'sacid
• N-(M-SULFOPHENYL) GAMMA ACID
• 4-Hydroxy-1-naphthalenesulfonic acid
• Nevile-Winthers acid
• NW acid
• 1,4-Oxy Acid
• 1-hydroxy-4-naphthalenesulfonic acid
• 1-hydroxy-naphthalene-4-sulphonic acid
• 1-Naphthol-4-sulfoni
• 1-naphthol-4-sulphonic acid
• 1-oxynaphthalene-4-sulphonic acid
• 4-sulfonaphthol
• a-Naphthol-4-sulfonic acid
• HIGH-PURITY N.W. ACID
• naphthalene 1-hydroxy-4-sulfonic acid
• Nevile-Winther acid
• Neville acid
• Neville and winther acid
• Nevile and Winther's acid
• 1-naphthalenesulfonic acid,4-hydroxy-
• W-104101
• 4-HYDROXY-1-NAPHTHALENESULFONIC ACID, SO DIUM SALT HYDRATE, TECH., CA. 70%
• .alpha.-Naphthol-4-sulfonic acid
• Q27265617
• 1-Naphthalenesulfonicacid, 4-hydroxy-
• A840965
• 1-NAPHTHOL-4-SULFONIC ACID
• 4-hydroxy-naphthalene-1-sulfonic acid
• 1-Naphtho-4-sulfonic acid
• SCHEMBL249254
• 4-hydroxynaphthalene-1-sulfonic acid
• DTXSID2058910
• 1-Hydroxynaphthalene-4-sulfonic acid
• Neville-winther acid
• MFCD00065324
• UNII-6W41U3C9YN
• AMY25796
• 4-oxidanylnaphthalene-1-sulfonic acid
• EC 201-568-4
• 1-NAPHTHOL-4-SULFONIC ACID [MI]
• NSC9587
• AC-10634
• AS-38150
• 6W41U3C9YN
• FT-0631389
• CHEMBL2312197
• 84-87-7
• 1-Naphthalenesulfonic acid, 4-hydroxy-
• alpha-Naphthol-4-sulfonic acid
• HGWQOFDAUWCQDA-UHFFFAOYSA-N
• EINECS 201-568-4
• CS-0171427
• AKOS007930282
• 4-hydroxynaphthalen-1-sulfonsyre
• NSC-9587
• 4-Hydroxynaphthalene-1-sulfonicacid
• NSC 9587
• 1-hydroxynaphthalene-4-sulphonic acid
• 4-Hydroxy-1-naphthalenesulfonic acid (ACI)
• α-Naphthol-4-sulfonic acid
• NS00001257
• ALBB-037228
• +Expand

• MDL： MFCD00065324
• InChIKey： HGWQOFDAUWCQDA-UHFFFAOYSA-N
• Inchi： 1S/C10H8O4S/c11-9-5-6-10(15(12,13)14)8-4-2-1-3-7(8)9/h1-6,11H,(H,12,13,14)
• SMILES： O=S(C1C2C(=CC=CC=2)C(O)=CC=1)(O)=O

Computed Properties

• Exact Mass: 224.01400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 224.01432991g/mol
• Heavy Atom Count: 15
• Complexity: 319
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 83Ų

Experimental Properties

• LogP: 2.87290
• PSA: 82.98000
• Refractive Index: 1.7040 (estimate)
• Boiling Point: 335.63°C (rough estimate)
• Melting Point: 170℃
• Color/Form: White to Yellow Solid
• Solubility: Soluble in water.
• Density: 1.4643 (rough estimate)

4-hydroxynaphthalene-1-sulfonic acid Security Information

• Safety Term：8
• Safety Instruction： S26; S36/37/39
• Packing Group：II
• Risk Phrases：R34
• Dangerous goods sign： Xi C
• Hazardous Material transportation number：3261
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature
• Signal Word：Warning

4-hydroxynaphthalene-1-sulfonic acid Customs Data

• HS CODE：2908999090
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%